N-((4-butyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-butyl-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H25F3N4O2S/c1-3-4-12-30-20(14-27-21(31)17-8-10-19(32-2)11-9-17)28-29-22(30)33-15-16-6-5-7-18(13-16)23(24,25)26/h5-11,13H,3-4,12,14-15H2,1-2H3,(H,27,31)
• InChI Key: USMUOJMVUYVGER-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC2=CC(=CC=C2)C(F)(F)F)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H25F3N4O2S
• Molecular Weight: 478.5 g/mol

Description

N-((4-butyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C23H25F3N4O2S and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Research into similar compounds often focuses on chemical synthesis and characterization, aiming to develop new materials with potential applications in various industries. For example, studies on the synthesis of benzamides and thiazoles explore their antimicrobial properties and potential therapeutic uses. These compounds are synthesized through various chemical reactions, and their structures are elucidated using techniques such as NMR, IR, and mass spectrometry (Desai et al., 2013).

Pharmacological Applications

Several studies have investigated the pharmacological properties of compounds structurally related to the queried compound. For instance, research on benzamides and thiazolidinone derivatives has identified their potential as anticonvulsant agents and agonists of benzodiazepine receptors. These findings suggest applications in treating neurological disorders and highlight the importance of these compounds in developing new therapeutic drugs (Faizi et al., 2017).

Materials Science and Photodynamic Therapy

Compounds with similar structures have been explored for their applications in materials science and photodynamic therapy (PDT). For example, research on zinc phthalocyanine derivatives has demonstrated their high singlet oxygen quantum yield, making them promising candidates for PDT, a treatment method for cancer that involves light-sensitive compounds (Pişkin et al., 2020).

Environmental and Analytical Chemistry

Studies have also focused on the environmental and analytical applications of related compounds. For instance, research on the decomposition of benzoylthioureas into benzamides and thiobenzamides highlights their potential in analytical chemistry and environmental studies, offering new methods for compound formation and breakdown (Nahakpam et al., 2015).